N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C27H20N2O3
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[(Z)-(2-phenylmethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C27H20N2O3/c30-27(26-16-23-22-12-6-4-10-20(22)14-15-25(23)32-26)29-28-17-21-11-5-7-13-24(21)31-18-19-8-2-1-3-9-19/h1-17H,18H2,(H,29,30)/b28-17-
• InChI Key: GSBWTUNAPAPIPY-QRQIAZFYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2/C=N\NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
• SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54

Description

Naphtho[2,1-b]furan-2-carbohydrazide is a heterocyclic compound that has been widely studied due to its potential therapeutic applications. One of its derivatives is N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide, which has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves its ability to modulate various signaling pathways in the body. The compound has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It can also activate the Nrf2-Keap1 pathway, which is involved in the regulation of antioxidant enzymes. Additionally, the compound can induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been found to have various biochemical and physiological effects. It can reduce oxidative stress, inflammation, and cancer cell proliferation. It can also improve glucose metabolism and insulin sensitivity in diabetic animal models. The compound has been shown to have minimal toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potent antioxidant and anti-inflammatory activities, which can help to reduce experimental errors caused by oxidative stress and inflammation. However, one of the limitations is the lack of human clinical trials, which limits the extrapolation of animal study results to humans.

Future Directions

There are several future directions for the study of N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide. One of the directions is to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is to study its effects on other signaling pathways involved in the regulation of cellular processes such as autophagy and apoptosis. Additionally, the compound can be modified to improve its pharmacokinetic and pharmacodynamic properties, which can enhance its therapeutic potential.

Synthesis Methods

The synthesis of N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of naphtho[2,1-b]furan-2-carbohydrazide with 2-(benzyloxy)benzaldehyde in the presence of a suitable solvent and catalyst. The reaction is carried out under reflux conditions for several hours, followed by purification and characterization of the product.

Scientific Research Applications

N'-[2-(benzyloxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. The compound has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. It has also been shown to have neuroprotective effects and can prevent the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease.